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Compound of Interest

Compound Name: CEP-28122 mesylate salt

Cat. No.: B1516159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CEP-28122 is a potent and selective, orally bioavailable inhibitor of Anaplastic Lymphoma

Kinase (ALK).[1] As a diaminopyrimidine derivative, it demonstrates significant antitumor

activity in preclinical models of human cancers that are positive for ALK. The mesylate salt form

of CEP-28122 is often utilized in research due to its favorable pharmacodynamic and

pharmacokinetic properties.[1] Understanding the solubility of this compound is critical for the

design and execution of in vitro and in vivo studies, ensuring accurate and reproducible results.

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving small molecules for biological

assays. These application notes provide detailed information on the solubility of CEP-28122
mesylate salt in DMSO, protocols for its dissolution and handling, and an overview of its

mechanism of action.

Data Presentation
The solubility of a compound is a key physicochemical property that influences its biological

activity and formulation. The following table summarizes the known solubility of CEP-28122
mesylate salt in DMSO.
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Solvent Solubility (mg/mL) Solubility (mM) Notes

DMSO 6.4[2] 10.08[2]

Sonication and

warming may be

required. Use of newly

opened, non-

hygroscopic DMSO is

recommended.[1][2]

Water
Insoluble (Not

specified)

Insoluble (Not

specified)

Data not available, but

generally considered

poorly soluble in

aqueous solutions.

Ethanol
Insoluble (Not

specified)

Insoluble (Not

specified)
Data not available.

Molecular Weight of CEP-28122 mesylate salt: 635.17 g/mol [3]

Mechanism of Action and Signaling Pathway
CEP-28122 functions as a highly potent inhibitor of ALK receptor tyrosine kinase. In many

cancers, chromosomal rearrangements, gene amplifications, or point mutations lead to the

constitutive activation of ALK. This aberrant signaling drives cell proliferation and survival

through the activation of downstream pathways. CEP-28122 exerts its therapeutic effect by

binding to the ATP-binding pocket of the ALK kinase domain, thereby inhibiting its

autophosphorylation and the subsequent phosphorylation of its downstream targets. Key

signaling pathways inhibited by CEP-28122 include the STAT3, PI3K/Akt, and RAS/MEK/ERK

pathways. Inhibition of these pathways ultimately leads to cell cycle arrest and apoptosis in

ALK-dependent cancer cells.
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Caption: CEP-28122 inhibits ALK, blocking downstream signaling pathways.
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Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CEP-28122 mesylate salt
in DMSO.

Materials and Equipment:

CEP-28122 mesylate salt (MW: 635.17 g/mol )

Anhydrous/Low-water content Dimethyl Sulfoxide (DMSO)

Analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or vials

Procedure:

Pre-weighing Preparation: Allow the vial of CEP-28122 mesylate salt to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh out 6.35 mg of CEP-28122 mesylate salt and transfer it to a

sterile microcentrifuge tube or vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the compound.

Dissolution:

Cap the tube securely and vortex for 1-2 minutes to facilitate dissolution.
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If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10

minutes. Gentle warming (e.g., 37°C) can also be applied, but care should be taken to

avoid degradation.

Visually inspect the solution to ensure there are no visible particles.

Storage:

Once fully dissolved, the 10 mM stock solution should be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles.

For short-term storage (up to 1 month), store the aliquots at -20°C.

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]
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Workflow for Preparing CEP-28122 Stock Solution
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Caption: Workflow for preparing a 10 mM stock solution of CEP-28122.
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Protocol for Kinetic Solubility Assessment
This protocol provides a general method for assessing the kinetic solubility of CEP-28122
mesylate salt in an aqueous buffer, which is a common requirement before cell-based assays.

Materials and Equipment:

10 mM stock solution of CEP-28122 in DMSO

Phosphate-buffered saline (PBS), pH 7.4

96-well clear flat-bottom plates

Multichannel pipette

Plate reader capable of measuring absorbance at 650 nm (for turbidity)

Procedure:

Serial Dilution in DMSO:

In a 96-well plate, perform a serial dilution of the 10 mM CEP-28122 stock solution in

DMSO to create a range of concentrations (e.g., 10 mM, 5 mM, 2.5 mM, etc.).

Addition to Aqueous Buffer:

In a separate 96-well plate, add 198 µL of PBS (pH 7.4) to each well.

Transfer 2 µL of each DMSO concentration of CEP-28122 to the corresponding wells

containing PBS. This will result in a final DMSO concentration of 1%.

Incubation and Measurement:

Mix the plate gently on a plate shaker for 1-2 hours at room temperature.

Measure the absorbance (optical density) at 650 nm. An increase in absorbance indicates

the formation of a precipitate.

Data Analysis:
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The kinetic solubility is defined as the highest concentration that does not show a

significant increase in turbidity compared to the vehicle control (DMSO in PBS).

Concluding Remarks
CEP-28122 mesylate salt is a critical tool for cancer research, particularly in studies involving

ALK-driven malignancies. Its solubility in DMSO is well-characterized, allowing for the

preparation of stock solutions for a variety of experimental applications. It is crucial for

researchers to use high-quality, anhydrous DMSO and to follow proper dissolution and storage

procedures to maintain the integrity and activity of the compound. The provided protocols offer

a starting point for the effective use of CEP-28122 mesylate salt in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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